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Compound of Interest

Compound Name: GW7845

Cat. No.: B1672479

For Researchers, Scientists, and Drug Development Professionals

Introduction

GW7845 is a potent and selective agonist of Peroxisome Proliferator-Activated Receptor
gamma (PPARY), a nuclear receptor that plays a crucial role in regulating lipid metabolism,
glucose homeostasis, and inflammation. As a PPARYy agonist, GW7845 has been investigated
for its therapeutic potential in various disease models, including cancer and metabolic
disorders. These application notes provide a comprehensive overview of the administration of
GW7845 in animal models, including detailed experimental protocols, quantitative data
summaries, and visualizations of the relevant signaling pathways.

Mechanism of Action

GW?7845 exerts its biological effects by binding to and activating PPARy. Upon activation,
PPARYy forms a heterodimer with the Retinoid X Receptor (RXR). This complex then binds to
specific DNA sequences known as Peroxisome Proliferator Response Elements (PPRES) in the
promoter regions of target genes, thereby modulating their transcription. The downstream
effects of PPARYy activation by GW7845 include the regulation of genes involved in adipocyte
differentiation, lipid uptake and storage, and insulin signaling.

Signaling Pathway
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The activation of PPARy by GW7845 initiates a cascade of molecular events that ultimately
lead to changes in gene expression. The following diagram illustrates the canonical PPARy
signaling pathway.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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